Cas no 2229305-41-1 (1-(2-Chloro-5-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol
• CAS No: 2229305-41-1
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 6191157
• PubChem ID: 165637142
• Update Time: 2025-06-28

1-(2-Chloro-5-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2229305-41-1
• EN300-1980685
• 1-(2-chloro-5-methylphenyl)ethane-1,2-diol
• 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol

• Inchi： 1S/C9H11ClO2/c1-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9,11-12H,5H2,1H3
• InChI Key： IAMJBEUQRGAJPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CO)O

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol

Introduction to 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol (CAS No. 2229305-41-1)

1-(2-Chloro-5-methylphenyl)ethane-1,2-diol, with the CAS number 2229305-41-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a 2-chloro-5-methylphenyl group attached to a 1,2-diol moiety, which imparts it with a combination of aromatic and diol functionalities. These features make it an interesting candidate for various chemical and biological studies.

The synthesis of 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol typically involves multistep reactions, including the formation of the aromatic chloromethyl derivative followed by reduction to introduce the diol functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel catalytic approach that significantly reduced reaction times and byproduct formation, making the compound more accessible for large-scale applications.

In terms of its physical and chemical properties, 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol is a white crystalline solid with a melting point of approximately 78°C. It is moderately soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. The presence of the chloromethyl group and the diol functionality confers specific reactivity patterns, making it useful as an intermediate in the synthesis of more complex molecules. For example, it can serve as a building block for the preparation of chiral ligands and pharmaceuticals.

The biological activity of 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol has been explored in several studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits selective inhibition of aldose reductase, an enzyme implicated in diabetic complications. The mechanism of action involves the binding of the compound to the active site of the enzyme, thereby preventing substrate access and reducing enzyme activity.

Beyond its enzymatic inhibition properties, 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol has also shown promise in anti-inflammatory and antioxidant applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. These findings suggest potential therapeutic applications in treating inflammatory diseases and conditions associated with oxidative damage.

The safety profile of 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol has been evaluated through various toxicological studies. In vitro assays have shown that it exhibits low cytotoxicity at concentrations relevant for therapeutic use. However, further in vivo studies are necessary to fully assess its safety and efficacy in animal models before advancing to clinical trials.

In conclusion, 1-(2-Chloro-5-methylphenyl)ethane-1,2-diol (CAS No. 2229305-41-1) is a versatile compound with a range of potential applications in both chemical synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development. Ongoing studies continue to uncover new aspects of its biological activity and potential therapeutic uses, highlighting its significance in modern scientific inquiry.